Cas no 1153357-42-6 (1-(4-Aminophenyl)-3-cyclopentylurea)

• Product Name: 1-(4-Aminophenyl)-3-cyclopentylurea
• CAS No: 1153357-42-6
• Molecular Formula: C₁₂H₁₇N₃O
• Molecular Weight: 219.282882452011
• MDL: MFCD12176738
• CID: 5230614
• PubChem ID: 43468903

1-(4-Aminophenyl)-3-cyclopentylurea Properties

Names and Identifiers

• 1-(4-Aminophenyl)-3-cyclopentylurea

• MDL： MFCD12176738
• InChIKey： NIVTZIGNCXJMHR-UHFFFAOYSA-N
• Inchi： 1S/C12H17N3O/c13-9-5-7-11(8-6-9)15-12(16)14-10-3-1-2-4-10/h5-8,10H,1-4,13H2,(H2,14,15,16)
• SMILES： N(C1=CC=C(N)C=C1)C(NC1CCCC1)=O

Computed Properties

• Exact Mass: 219.137162174g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 219.137162174g/mol
• Heavy Atom Count: 16
• Complexity: 230
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas